5-Chloro-2-methyl-4-oxo-4H-chromene-8-carbaldehyde

• Molecular Formula: C11H7ClO3
• Molecular Weight: 222.62 g/mol
• IUPAC Name: 5-chloro-2-methyl-4-oxochromene-8-carbaldehyde
• InChI: InChI=1S/C11H7ClO3/c1-6-4-9(14)10-8(12)3-2-7(5-13)11(10)15-6/h2-5H,1H3
• InChI Key: RWJMIWOYLIYPDO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)C2=C(C=CC(=C2O1)C=O)Cl

Description

5-Chloro-2-methyl-4-oxo-4H-chromene-8-carbaldehyde is a useful research compound. Its molecular formula is C11H7ClO3 and its molecular weight is 222.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

210 mg (0.57 mmol) of 5-chloro-8-(dibromomethyl)-2-methyl-4H-chromen-4-one are heated with 147 mg (1.2 mmol) of N-methylmorpholine N-oxide with the addition of molecular sieves in 15 ml of acetonitrile under reflux overnight. After filtration through kieselguhr, the solvent is removed in vacuo and the residue is purified by preparative HPLC. 22 mg (17% of theory) of the title compound are obtained.